Cas no 182237-73-6 (Pyridazine, 3-chloro-5-(methylthio)-)

• Product Name: Pyridazine, 3-chloro-5-(methylthio)-
• CAS No: 182237-73-6
• MF: C₅H₅ClN₂S
• MW: 160.624598264694
• CID: 3820243
• PubChem ID: 19959671
• Update Time: 2025-04-22

Pyridazine, 3-chloro-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-chloro-5-(methylthio)-
• AKOS026750750
• 3-chloro-5(methylthio)pyridazine
• MFCD28670131
• 182237-73-6
• SCHEMBL8740271
• ACGISNRHKYHDJH-UHFFFAOYSA-N
• 3-Chloro-5-methylsulfanyl-pyridazine

• Inchi： 1S/C5H5ClN2S/c1-9-4-2-5(6)8-7-3-4/h2-3H,1H3
• InChI Key： ACGISNRHKYHDJH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=CC(SC)=C1

Computed Properties

• Exact Mass: 159.9861970Da
• Monoisotopic Mass: 159.9861970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.1Ų